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Compound of Interest

Compound Name: (Pyridin-2-ylsulfanyl)-acetic acid

Cat. No.: B179913 Get Quote

Essential Safety and Handling Guide for (Pyridin-2-
ylsulfanyl)-acetic acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling (Pyridin-2-ylsulfanyl)-
acetic acid in research and drug development environments. Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing risks.

(Pyridin-2-ylsulfanyl)-acetic acid is a compound that requires careful handling due to its

potential health hazards. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1]

Hazard Identification and Classification
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Skin Irritation Category 2
H315: Causes

skin irritation[1]
Warning

Eye Irritation Category 2A

H319: Causes

serious eye

irritation[1]

Warning

Specific target

organ toxicity —

single exposure

(Respiratory

system)

Category 3

H335: May

cause respiratory

irritation[1]

Warning

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against exposure to (Pyridin-2-ylsulfanyl)-acetic
acid. The following table outlines the recommended PPE for handling this compound.
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Body Part Protective Equipment Rationale

Eyes/Face
Chemical safety goggles or a

face shield.[1][2][3]

To protect against splashes

and dust that can cause

serious eye irritation.

Skin

Nitrile or neoprene gloves

(double-gloving is

recommended).[3][4] A

chemical-resistant lab coat or

apron should be worn.[2][5]

To prevent skin contact, which

can cause irritation.[1]

Respiratory

A NIOSH-approved respirator

with appropriate cartridges

should be used when handling

the powder outside of a fume

hood or if dust is generated.[4]

[5]

To protect against inhalation of

dust or vapors that may cause

respiratory irritation.[1]

Feet Closed-toe shoes.[4]
To protect feet from potential

spills.

Experimental Protocols: Safe Handling and Storage
Engineering Controls:

Fume Hood: Always handle (Pyridin-2-ylsulfanyl)-acetic acid inside a certified chemical

fume hood to minimize inhalation exposure.[4]

Ventilation: Ensure the laboratory is well-ventilated to reduce the concentration of any

airborne dust or vapors.[2][5]

Emergency Equipment: An emergency eyewash station and a safety shower must be readily

accessible, ideally within a 10-second travel distance from the work area.[4][6]

Handling Procedures:

Before starting work, ensure all necessary PPE is worn correctly.
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Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, or vapors.[1]

When transferring the chemical, use appropriate tools to minimize dust generation.

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Storage:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[7]

Store in a designated, corrosion-resistant cabinet.[4]

Emergency Procedures
In Case of Accidental Exposure:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash contaminated clothing

before reuse. If skin irritation occurs, get

medical advice/attention.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Management:

Small Spills (<1 L):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[1]

Carefully sweep or scoop up the material and place it into a designated, labeled

hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.
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Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health & Safety (EH&S) department or

emergency response team.[6]

Disposal Plan
All waste materials contaminated with (Pyridin-2-ylsulfanyl)-acetic acid must be treated as

hazardous waste.

Waste Collection:

Collect all contaminated materials, including disposable PPE, absorbent pads, and

glassware, in a designated and clearly labeled hazardous waste container.[4]

Ensure the waste container is kept closed when not in use.

Disposal Procedure:

Dispose of the hazardous waste through your institution's approved chemical waste disposal

program.

Do not dispose of (Pyridin-2-ylsulfanyl)-acetic acid down the drain or in the regular trash.

[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposing of (Pyridin-2-ylsulfanyl)-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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